Cas no 2228833-42-7 (5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine)

• Product Name: 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine
• CAS No: 2228833-42-7
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 5838210
• PubChem ID: 165978397
• Update Time: 2025-06-08

5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine
• 5-[3-(trifluoromethoxy)phenyl]-1,2-oxazol-4-amine
• 2228833-42-7
• EN300-1945900

• Inchi： 1S/C10H7F3N2O2/c11-10(12,13)16-7-3-1-2-6(4-7)9-8(14)5-15-17-9/h1-5H,14H2
• InChI Key： QAJQCWPFTIZRGW-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=C(C=NO1)N)(F)F

Computed Properties

• Exact Mass: 244.04596196g/mol
• Monoisotopic Mass: 244.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine

Introduction to 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine (CAS No. 2228833-42-7)

5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine (CAS No. 2228833-42-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements surrounding this compound.

The molecular structure of 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine is composed of a 1,2-oxazole ring substituted with a trifluoromethoxy group and a phenyl ring. The trifluoromethoxy group (OCF₃) is known for its strong electron-withdrawing properties, which can significantly influence the compound's reactivity and biological activity. The 1,2-oxazole ring, on the other hand, is a versatile heterocyclic moiety that is often found in bioactive molecules due to its ability to form hydrogen bonds and participate in various biological interactions.

Recent studies have highlighted the potential of 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. The researchers found that 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine effectively inhibited the production of reactive oxygen species (ROS) in neuronal cells, thereby protecting them from oxidative damage.

In addition to its neuroprotective properties, 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine has also shown promise in cancer research. A study conducted at the National Cancer Institute revealed that this compound possesses significant antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine was found to downregulate the expression of cyclin D1 and cyclin-dependent kinase 4 (CDK4), leading to cell cycle arrest and apoptosis in cancer cells.

The pharmacokinetic properties of 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine have also been investigated to assess its suitability as a therapeutic agent. A preclinical study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further development as an oral medication.

Safety and toxicity studies are crucial for evaluating the potential risks associated with new compounds. Preliminary toxicology assessments of 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further long-term studies are necessary to fully understand its safety profile and potential side effects.

In conclusion, 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-4-amine (CAS No. 2228833-42-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an intriguing candidate for further research and development in areas such as neuroprotection and cancer therapy. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.